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Compound of Interest

Compound Name: Lauric acid diethanolamide

Cat. No.: B085886 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Lauric acid diethanolamide (CAS: 120-40-1), commonly known as Lauramide DEA, is a non-

ionic surfactant widely utilized in the cosmetic, personal care, and industrial sectors. This

technical guide provides an in-depth review of its chemical properties, synthesis, mechanisms

of action, and toxicological profile, based on an analysis of the current scientific literature. All

quantitative data is presented in structured tables, and key experimental and logical workflows

are visualized to facilitate a deeper understanding of this multifaceted compound.

Chemical and Physical Properties
Lauric acid diethanolamide is an amide synthesized from the fatty acid, lauric acid, and

diethanolamine. Its amphiphilic molecular structure, possessing both a hydrophobic lauric acid

tail and a hydrophilic diethanolamine head, is responsible for its surface-active properties. This

dual nature allows it to act as an effective emulsifier and foam stabilizer by reducing the surface

tension between oil and water phases. It typically appears as an off-white waxy solid or a

viscous, pale yellow to amber liquid, depending on purity and temperature.

Table 1: Physical and Chemical Properties of Lauric Acid Diethanolamide
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Property Value Source(s)

IUPAC Name
N,N-bis(2-

hydroxyethyl)dodecanamide

Molecular Formula C₁₆H₃₃NO₃

Molecular Weight 287.44 g/mol

Appearance
Off-white waxy solid or viscous

liquid

Boiling Point
239-244 °C (462-471 °F) at

760 mmHg

Melting Point 38.7 °C

Density ~8.1 lb/gal

Solubility

Insoluble in water; Soluble in

lower alcohols, propylene

glycol

pH (1% solution) 9.0 - 11.0

Synthesis and Manufacturing
The primary method for synthesizing Lauric acid diethanolamide is through the condensation

reaction of lauric acid (or its methyl ester, methyl laurate) with diethanolamine. The reaction is

typically conducted at elevated temperatures, often in the presence of an alkaline catalyst such

as sodium hydroxide (NaOH) or sodium methylate.

Experimental Protocol: Synthesis from Methyl Laurate
This protocol is based on methodologies described in the scientific literature for the base-

catalyzed amidation of a fatty acid ester.

Materials:

Methyl laurate
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Diethanolamine

Sodium hydroxide (NaOH) or Sodium methylate (catalyst)

Reaction vessel (e.g., three-necked flask) equipped with a stirrer, thermometer, and

condenser

Heating mantle

Rotary evaporator

Procedure:

Charge the reaction vessel with methyl laurate and diethanolamine. A molar ratio of 1:1.1

(methyl laurate:diethanolamine) is typically used.

Add the catalyst, for example, NaOH at a concentration of 0.5% by weight of the reactants.

Heat the mixture to the reaction temperature, typically between 100 °C and 160 °C.

Maintain the reaction under constant stirring (e.g., 150-200 rpm) for a period of 3 to 5 hours.

Monitor the reaction progress by measuring parameters such as the amine number until it

stabilizes, indicating the reaction endpoint.

Upon completion, cool the reaction mixture.

Concentrate the product using a rotary evaporator to remove any volatile byproducts (e.g.,

methanol) and unreacted starting materials.

The final product, N,N-bis(2-hydroxyethyl)dodecanamide, is obtained with a yield of

approximately 85% under these conditions.

Synthesis Workflow Diagram
The diagram below illustrates the general workflow for the industrial synthesis and purification

of Lauric acid diethanolamide.
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Synthesis Workflow of Lauric Acid Diethanolamide
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Synthesis Workflow of Lauric Acid Diethanolamide
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Mechanism of Action and Applications
The utility of Lauric acid diethanolamide stems directly from its chemical structure. As a

surfactant, it is used in a wide array of products to stabilize emulsions, boost foam, and

increase viscosity.

Foam Boosting and Stabilization: In products like shampoos, body washes, and hand soaps,

it enhances the volume and stability of the lather, contributing to a richer, creamier sensory

experience for the user.

Viscosity Enhancement: It thickens the aqueous phase of formulations, giving products like

lotions and conditioners a more substantial and desirable texture.

Emulsification: It aids in mixing oil-based and water-based ingredients, preventing separation

and ensuring product stability in creams and lotions.

Industrial Cleaning: In industrial detergents and degreasers, it helps to emulsify and remove

oils and greases from surfaces.

Logical Relationship Diagram
This diagram shows how the chemical properties of Lauramide DEA lead to its functions and

final applications.
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Properties, Functions, and Applications of Lauramide DEA
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Properties, Functions, and Applications of Lauramide DEA

Toxicological and Safety Profile
The safety of Lauric acid diethanolamide has been evaluated by various regulatory bodies.

While the compound itself is not classified as a carcinogen, there are significant safety

considerations related to potential impurities and dermal effects.

Dermal and Ocular Irritation
In high concentrations, Lauramide DEA can cause mild to moderate skin and eye irritation.

Dermal studies in animals have shown effects such as epidermal hyperplasia, hyperkeratosis,
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and chronic inflammation at the application site. Clinical studies on cosmetic formulations

generally show it to be a mild skin irritant but not a sensitizer.

Carcinogenicity and Mutagenicity
Long-term dermal studies conducted by the National Toxicology Program (NTP) found no

evidence of carcinogenic activity in male or female rats. There was some evidence of

carcinogenicity in female mice based on increased incidences of hepatocellular neoplasms.

Genetic toxicology studies have shown that Lauramide DEA is not mutagenic in the Ames

Salmonella typhimurium assay or in mouse lymphoma cells.

Nitrosamine Contamination
A primary safety concern is the potential for Lauramide DEA to contain residual

diethanolamine. Under certain conditions, particularly in the presence of nitrosating agents,

diethanolamine can react to form N-nitrosodiethanolamine (NDELA), a known animal

carcinogen. For this reason, regulatory agencies like the EU and FDA have strict limits on

nitrosamine levels in cosmetic products. The Cosmetic Ingredient Review (CIR) Expert Panel

concluded that Lauramide DEA is safe for use when formulated to be non-irritating and used in

products that do not contain nitrosating agents.

Table 2: Toxicological Data for Lauric Acid Diethanolamide
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Endpoint Species Route Result Source(s)

Acute Oral LD50 Rat Oral
>3.5 g/kg (active

ingredient)

Acute Dermal

LD50
Rabbit Dermal >2.0 g/kg

Skin Irritation Rabbit Dermal
Mild to severe

irritant

Eye Irritation Rabbit Ocular
Mild to moderate

irritant

Mutagenicity S. typhimurium In vitro Negative

Carcinogenicity

(2-year)
Rat Dermal

No evidence of

carcinogenic

activity

Carcinogenicity

(2-year)
Mouse (Female) Dermal

Some evidence

(hepatocellular

neoplasms)

Toxicological Concern Workflow: Nitrosamine Formation
This diagram outlines the logical pathway leading to the formation of carcinogenic nitrosamines

in products containing Lauramide DEA.
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Pathway of Nitrosamine Formation Concern
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Pathway of Nitrosamine Formation Concern

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC)
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High-Performance Liquid Chromatography is a standard method for the analysis of fatty acid

alkanolamides in cosmetic products.

Exemplary Protocol: Reversed-Phase HPLC for Quantification

Column: C18 reversed-phase column.

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., water with a pH

modifier like acetic acid) and an organic solvent (e.g., acetonitrile or methanol). The specific

ratio depends on the desired separation.

Detection: UV detector, typically set at a wavelength where the amide bond absorbs (e.g.,

~220-230 nm).

Sample Preparation: The cosmetic product is dissolved in a suitable solvent, filtered to

remove particulates, and then injected into the HPLC system.

Quantification: The concentration of Lauramide DEA is determined by comparing the peak

area of the sample to that of a calibration curve prepared from certified reference standards.

This method can also be adapted to detect and quantify impurities like free diethanolamine

or N-nitrosodiethanolamine with appropriate method development.

Conclusion
Lauric acid diethanolamide is a versatile and economically important surfactant with a well-

established role in numerous consumer and industrial products. Its efficacy as a foam booster,

viscosity modifier, and emulsifier is directly linked to its amphiphilic properties. While it has a

generally favorable safety profile regarding acute toxicity and mutagenicity, its potential to

cause dermal irritation and, more significantly, to be associated with carcinogenic nitrosamine

formation, necessitates stringent quality control during manufacturing and careful consideration

during formulation. Professionals in research and drug development should be aware of these

properties to ensure the safe and effective use of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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